Propyphenazone-metamizol

• CAS RN: 124779-64-2
• Molecular Formula: C27H34N5NaO5S
• Molecular Weight: 563.6 g/mol
• IUPAC Name: sodium;[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-methylamino]methanesulfonate;1,5-dimethyl-2-phenyl-4-propan-2-ylpyrazol-3-one
• InChI: InChI=1S/C14H18N2O.C13H17N3O4S.Na/c1-10(2)13-11(3)15(4)16(14(13)17)12-8-6-5-7-9-12;1-10-12(14(2)9-21(18,19)20)13(17)16(15(10)3)11-7-5-4-6-8-11;/h5-10H,1-4H3;4-8H,9H2,1-3H3,(H,18,19,20);/q;;+1/p-1
• InChI Key: SQDMMXFQUYLGQK-UHFFFAOYSA-M
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)C(C)C.CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C)CS(=O)(=O)[O-].[Na+]
• synonyms: propyphenazone-metamizol

Description

Propyphenazone-metamizol is a non-opioid analgesic drug that is widely used to relieve pain and fever. It is a combination of two active ingredients, propyphenazone and metamizol, which work together to provide an effective pain relief mechanism.

Mechanism Of Action

Propyphenazone-metamizol works by inhibiting the production of prostaglandins, which are responsible for pain and fever. It does this by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. This results in a reduction in pain and fever.

Biochemical And Physiological Effects

Propyphenazone-metamizol has several biochemical and physiological effects. It is rapidly absorbed into the bloodstream and reaches peak plasma concentrations within 30 minutes of administration. It is metabolized in the liver and excreted in the urine. It has a half-life of about 2 hours.

Advantages And Limitations For Lab Experiments

Propyphenazone-metamizol has several advantages for lab experiments. It is readily available and relatively inexpensive. It has been extensively studied and its mechanism of action is well understood. However, it also has several limitations. It can cause adverse effects such as agranulocytosis, which is a rare but serious side effect. It can also interact with other drugs, which can lead to adverse reactions.

Future Directions

There are several future directions for research on propyphenazone-metamizol. One area of research is to investigate its efficacy in treating various medical conditions such as cancer-related pain. Another area of research is to investigate its potential use in combination with other drugs to enhance its analgesic and antipyretic properties. Additionally, further research is needed to investigate its long-term safety and potential adverse effects.
Conclusion:
Propyphenazone-metamizol is a widely used non-opioid analgesic drug that has been extensively studied for its efficacy in relieving pain and fever. It works by inhibiting the production of prostaglandins, which are responsible for pain and fever. It has several advantages for lab experiments, but also has several limitations. Further research is needed to investigate its potential use in treating various medical conditions and to investigate its long-term safety and potential adverse effects.

Synthesis Methods

Propyphenazone-metamizol is synthesized by combining propyphenazone and metamizol in a specific ratio. Propyphenazone is synthesized by reacting phenazone with propionic anhydride, while metamizol is synthesized by reacting 4-aminoantipyrine with sodium nitrite and sulfuric acid. The two compounds are then combined in a specific ratio to form propyphenazone-metamizol.

Scientific Research Applications

Propyphenazone-metamizol has been extensively studied for its analgesic and antipyretic properties. It has been used in various scientific research applications to investigate its efficacy in relieving pain and fever. It has also been studied for its potential use in treating various medical conditions such as migraine, rheumatoid arthritis, and cancer-related pain.